Cas no 2229209-52-1 (2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide
• CAS No: 2229209-52-1
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• CID: 6274354
• PubChem ID: 165643014
• Update Time: 2025-06-07

2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide
• 2229209-52-1
• EN300-1908892

• Inchi： 1S/C7H7BrClN3/c8-5-3-12-6(9)1-4(5)2-7(10)11/h1,3H,2H2,(H3,10,11)
• InChI Key： CUWCCVWAXCJPAX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CC(=N)N)Cl

Computed Properties

• Exact Mass: 246.95119g/mol
• Monoisotopic Mass: 246.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide

Professional Introduction to Compound with CAS No. 2229209-52-1 and Product Name: 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide

The compound with the CAS number 2229209-52-1 and the product name 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridine core, which is a well-known scaffold in medicinal chemistry, modified with bromo and chloro substituents at the 5th and 2nd positions, respectively, alongside an ethanimidamide functional group at the 4th position. Such modifications are strategically designed to enhance binding affinity and selectivity towards target enzymes or receptors.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly for their role in modulating enzymatic pathways involved in inflammation, cancer, and neurodegenerative diseases. The presence of halogen atoms in the pyridine ring not only influences the electronic properties of the molecule but also enhances its metabolic stability, making it an attractive candidate for further development. The ethanimidamide moiety, on the other hand, introduces a polar group that can interact favorably with biological targets, potentially improving solubility and bioavailability.

In the context of modern drug design, the compound 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide has been explored for its potential as an inhibitor of various kinases and other enzymes implicated in disease pathogenesis. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with conditions such as cancer and autoimmune disorders. By targeting these enzymes, compounds like 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide aim to disrupt aberrant signaling pathways and restore normal cellular function.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, analogs with similar pyridine-based scaffolds have been investigated for their anti-inflammatory properties, leveraging the ability of pyridine derivatives to interact with transcription factors and cytokine receptors. The bromo and chloro substituents are particularly noteworthy, as they have been shown to improve binding interactions by increasing lipophilicity while maintaining metabolic stability.

The ethanimidamide group is another key feature that contributes to the compound's potential therapeutic value. This functional group is known to form hydrogen bonds with amide backbones in proteins, which can be exploited to enhance binding affinity. Additionally, ethanimidamides have been reported to exhibit favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These characteristics make them promising candidates for further optimization into lead compounds for drug development.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide. Machine learning models trained on large datasets of bioactive compounds can predict binding affinities and identify optimal modifications to enhance potency and selectivity. Such computational tools have accelerated the drug discovery process significantly, allowing researchers to prioritize compounds based on their predicted biological activity rather than relying solely on empirical testing.

In vitro studies have begun to elucidate the mechanism of action of 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide, providing insights into its potential therapeutic applications. Initial experiments suggest that this compound exhibits inhibitory activity against several kinases, including those involved in cancer cell proliferation and survival. The ability to modulate kinase activity is particularly relevant given the central role these enzymes play in driving tumor growth and resistance to chemotherapy.

The synthesis of 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide represents a testament to the progress in synthetic organic chemistry over recent decades. The introduction of complex functional groups into a heterocyclic framework requires precise control over reaction conditions and careful selection of reagents. Advances in catalytic methods have made it possible to construct such molecules efficiently while minimizing unwanted side reactions. This has not only facilitated the synthesis of novel compounds but also enabled researchers to explore increasingly complex chemical space for new therapeutic agents.

The development of new drugs is a multi-step process that involves not only chemical synthesis but also rigorous testing for efficacy and safety. Preclinical studies are essential to evaluate the pharmacological properties of compounds like 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide before they can be considered for human trials. These studies provide critical data on dosing regimens, toxicity profiles, and potential interactions with other drugs or biological systems.

One area where this compound shows particular promise is in its potential application as an anticancer agent. Cancer is characterized by uncontrolled cell growth and division, often driven by mutations that activate signaling pathways leading to proliferation or inhibit programmed cell death (apoptosis). By targeting key enzymes involved in these pathways, compounds like 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide aim to disrupt cancer cell survival mechanisms and induce selective toxicity.

The pyridine core is particularly well-suited for this purpose due to its ability to mimic natural substrates or inhibitors within biological systems. The bromo and chloro substituents further enhance this capability by improving interactions with target proteins through hydrophobic interactions or halogen bonding. These features make pyridine derivatives versatile tools for modulating enzyme activity at both atomic and molecular levels.

Another exciting aspect of 2-(5-bromo-2-chloropyridin-4-yl)ethanimidamide is its potential as a scaffold for structure-based drug design (SBDD). SBDD relies on obtaining high-resolution structures of target proteins (such as kinases) bound to small molecules like this one through techniques such as X-ray crystallography or cryo-electron microscopy (cryoEM). These structures provide detailed insights into how ligands interact with their targets at an atomic level.

Once such structures are available, medicinal chemists can use them as templates for designing new analogs with improved properties based on knowledge about binding hotspots within active sites or allosteric pockets on proteins targets . This approach has ledtothe developmentofmany successfuldrugs overthe years ,and it continuestobeaneffectivewaytoidentify novelcompoundswithdesiredbiologicalactivities . p >

The ethanimidamide group ,while relatively uncommon ,has shown great promise when incorporated into drug candidates . Its polar nature allows ittoformhydrogenbondswithbiologicallyrelevantresiduesthatare frequentlyinvolvedinmediatingprotein-ligandinteractions . Additionally ,thisgroupcanactasananchorpointforfurtherfunctionalization ,allowingmedicinalchemiststoexplorediversechemicalspaceforoptimalactivity . p >

Recent publications highlight several examples where modifications similarto those seenin 2229209 -52 -1have ledtoclinicallyrelevantcompounds . For instance ,pyridinederivativeswithhalogensubstituentshavebeenusedasa basisfor several kinase inhibitors approvedbyregulatoryagencies worldwide . These successes underscorethevalueofthesetypes offunctionalgroupsand reinforceinterestinxewcombinationsbasedonthisframework . p >

As researchcontinuestoevolve ,technologicaladvancesaredrivingnewpossibilities foreffectivedrugdiscoveryanddevelopment . Techniques such as high-throughputscreening ( HTS ) combinedwithcomputationalmodelingareenablingscientiststoidentifypromisingcandidatesfasterthaneverbefore . Coupledwithinnovative synthetic methodologies ,these toolsaremakingitpossibletoproceedat anunprecedentedrate towardsa futurewherecomplexdiseasesarebetterunderstoodandtreated effectively . p >

Inconclusion, 2229209 -52 -1anditsproductname, 2229209 -52 -1andproductname, representanexcitingdevelopmentsinpharmaceuticalchemistrywithpotentialtobreaknewground inchemicalbiologyanddrugdiscovery . Thesestructureshighlighttheimportanceoffunctionalgroupselectionandmodulardesign inchemicalspaceexploration andaretestamentstothededicationofscientiststodevelopnewtherapeuticagentsforallhumankind . With continuedresearchandinnovation ,compoundslike theseholdgreatpromise foreffectivelyaddressingsomeofthemostpressinghealthchallengesofourtime . p >